Cas no 29021-82-7 (2-Butyne-1,4-diol,1-phenyl-)

2-Butyne-1,4-diol,1-phenyl- structure
2-Butyne-1,4-diol,1-phenyl- structure
Product Name:2-Butyne-1,4-diol,1-phenyl-
CAS No:29021-82-7
MF:C10H10O2
MW:162.185203075409
CID:263920
PubChem ID:284975
Update Time:2025-04-19

2-Butyne-1,4-diol,1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Butyne-1,4-diol,1-phenyl-
    • 1,4-dihydroxy-1-phenylbut-2-yne
    • 1-Phenyl-2-butyne-1,4-diol
    • 1-Phenyl-but-2-in-1,4-diol
    • 1-phenylbut-2-yne-1,4-diol
    • 1-phenyl-but-2-yne-1,4-diol
    • 4-Phenyl-2-butyn-1,4-diol
    • DTXSID10951630
    • NSC141471
    • SCHEMBL9547886
    • CHEMBL3800492
    • NSC-141471
    • 29021-82-7
    • AKOS005556947
    • Inchi: 1S/C10H10O2/c11-8-4-7-10(12)9-5-2-1-3-6-9/h1-3,5-6,10-12H,8H2
    • InChI Key: NBHKOXMOIRGJAI-UHFFFAOYSA-N
    • SMILES: OC(C#CCO)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 162.0681
  • Monoisotopic Mass: 162.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
  • LogP: 0.71570
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